Cas no 1269449-59-3 (Tert-Butyl 4-iodo-3-methyl-1H-pyrazole-1-carboxylate)

• Product Name: Tert-Butyl 4-iodo-3-methyl-1H-pyrazole-1-carboxylate
• CAS No: 1269449-59-3
• MF: C₉H₁₃IN₂O₂
• MW: 308.116194486618
• MDL: MFCD17170916
• CID: 4692531
• Update Time: 2025-06-09

Tert-Butyl 4-iodo-3-methyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-iodo-3-methyl-1H-pyrazole-1-carboxylate
• 1-Boc-3-methyl-4-iodo-1H-pyrazole
• C9H13N2O2
• FCH1357473
• 1H-pyrazole-1-carboxylic acid, 4-iodo-3-methyl-, 1,1-dimethylethyl ester
• Tert-Butyl 4-iodo-3-methyl-1H-pyrazole-1-carboxylate

• MDL： MFCD17170916
• Inchi： 1S/C9H13IN2O2/c1-6-7(10)5-12(11-6)8(13)14-9(2,3)4/h5H,1-4H3
• InChI Key： HSNIJDNISGAHCU-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN(C=1)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 328.6±34.0 °C at 760 mmHg
• Flash Point: 152.6±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-Butyl 4-iodo-3-methyl-1H-pyrazole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)